Cas no 941950-57-8 (1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl-4-(4-methoxybenzenesulfonyl)butan-1-one)

• Product Name: 1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl-4-(4-methoxybenzenesulfonyl)butan-1-one
• CAS No: 941950-57-8
• MF: C₂₂H₂₄ClN₃O₄S₂
• MW: 494.026661872864
• CID: 5501988
• PubChem ID: 18585918
• Update Time: 2025-05-20

1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl-4-(4-methoxybenzenesulfonyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS024469325
• 1-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-4-(4-methoxyphenyl)sulfonylbutan-1-one
• VU0500680-1
• 1-(4-(6-chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)-4-((4-methoxyphenyl)sulfonyl)butan-1-one
• F2814-1883
• 941950-57-8
• 1-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-4-(4-methoxybenzenesulfonyl)butan-1-one
• 1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl-4-(4-methoxybenzenesulfonyl)butan-1-one

• Inchi： 1S/C22H24ClN3O4S2/c1-30-17-5-7-18(8-6-17)32(28,29)14-2-3-21(27)25-10-12-26(13-11-25)22-24-19-9-4-16(23)15-20(19)31-22/h4-9,15H,2-3,10-14H2,1H3
• InChI Key： HJNJOZNDDGDAGK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(=N2)N1CCN(C(CCCS(C2C=CC(=CC=2)OC)(=O)=O)=O)CC1

Computed Properties

• Exact Mass: 493.0896763g/mol
• Monoisotopic Mass: 493.0896763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl-4-(4-methoxybenzenesulfonyl)butan-1-one

Introduction to 1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl-4-(4-methoxybenzenesulfonyl)butan-1-one (CAS No. 941950-57-8)

1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl-4-(4-methoxybenzenesulfonyl)butan-1-one is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 941950-57-8, represents a unique blend of structural features that make it a promising candidate for various therapeutic applications. The presence of a piperazine ring and a benzothiazole moiety, coupled with a sulfonyl group, endows this molecule with distinct pharmacological properties that are being explored in contemporary medicinal chemistry.

The structural framework of this compound is highly intriguing and warrants a closer examination. The core structure consists of a butanone backbone, which is functionalized at both the 1-position and the 4-position. The 1-position features a piperazine ring linked to a 6-chloro-1,3-benzothiazole unit, while the 4-position is substituted with a 4-methoxybenzenesulfonyl group. This arrangement creates a molecule with multiple sites for interaction with biological targets, making it a versatile scaffold for drug discovery.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic structures such as benzothiazole and piperazine. These heterocycles are known for their broad spectrum of biological activities and have been widely utilized in the synthesis of pharmaceutical agents. The benzothiazole moiety, in particular, is recognized for its antimicrobial, anti-inflammatory, and anticancer properties, while the piperazine ring is often associated with central nervous system (CNS) activities.

The synthesis of 1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl-4-(4-methoxybenzenesulfonyl)butan-1-one involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the chloro substituent on the benzothiazole ring enhances the electrophilicity of the molecule, facilitating further functionalization. The subsequent coupling of the piperazine ring and the methoxybenzenesulfonyl group requires precise control over reaction conditions to avoid side products.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have been exploring its utility in developing novel therapeutic entities targeting various diseases. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against enzymes involved in cancer progression. Additionally, its structural features make it a suitable candidate for designing molecules with enhanced solubility and bioavailability.

The pharmacological profile of 1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl-4-(4-methoxybenzenesulfonyl)butan-1-one has been evaluated through both in vitro and in vivo studies. Initial experiments have revealed promising results regarding its interaction with biological targets such as kinases and transcription factors. These interactions are critical for modulating cellular processes that are dysregulated in diseases like cancer and inflammatory disorders. Furthermore, preliminary toxicity studies have indicated that the compound is well-tolerated at tested doses, suggesting its potential for further development into a lead candidate.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like 1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yll-pyridinylidene)butan-l-one (CAS No. 941950_57_8). Molecular docking simulations have been employed to predict how this compound interacts with specific protein targets. These simulations not only provide insights into the binding affinity but also help in designing analogs with improved pharmacological properties. The use of machine learning algorithms has further enhanced our ability to predict the biological activity of new compounds based on their structural features.

Recent advancements in biotechnology have enabled high-throughput screening (HTS) techniques that allow for rapid evaluation of large libraries of compounds. This approach has been instrumental in identifying hits like 1_4_(6_chloro_13_benzo[b]thiophen_2_yl)_pyridinylidene)butan_l_one (CAS No._941950_57_8) that exhibit desirable biological activities. HTS combined with structural biology techniques has provided a more comprehensive understanding of how these compounds interact with their targets at the molecular level.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacokinetic properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of disease mechanisms continues to evolve, compounds like 1_4_(6_chloro_13_benzo[b]thiophen_2_yl)_pyridinylidene)butan_l_one (CAS No._941950_57_8) are poised to play a crucial role in developing next-generation therapeutics.